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Compound of Interest

Compound Name: HD-Tac7

Cat. No.: B15543165

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HD-Tac7 is a potent, cell-permeable proteolysis-targeting chimera (PROTAC) that induces the

degradation of histone deacetylases (HDACs).[1][2][3][4][5] Specifically, it demonstrates high

potency in degrading HDAC3, and also targets HDAC1 and HDAC2.[1][2][3][4] By linking an

HDAC-binding moiety to an E3 ubiquitin ligase ligand, HD-Tac7 facilitates the ubiquitination

and subsequent proteasomal degradation of these target proteins.[6] This targeted degradation

approach offers a powerful tool for studying the roles of specific HDACs in various cellular

processes and holds therapeutic potential in areas such as inflammatory diseases and

oncology.[1][2][3][4][7] Notably, HD-Tac7 has been shown to decrease the expression of NF-κB

p65 in RAW 264.7 macrophages, highlighting its potential in modulating inflammatory

pathways.[1][2][3][4]

These application notes provide detailed protocols for the preparation of HD-Tac7 stock and

working solutions for both in vitro and in vivo experimental settings, ensuring accurate and

reproducible results.
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Physicochemical and Solubility Data
Proper preparation of HD-Tac7 solutions begins with an understanding of its physical and

chemical properties. This data is crucial for accurate weighing and achieving the desired

concentrations.

Property Value Reference

Molecular Formula C₃₃H₃₂FN₇O₇ [1][3]

Molecular Weight 657.65 g/mol [1][3]

Appearance
Light yellow to green yellow

solid powder
[1]

CAS Number 2978763-95-8 [1][3]

In Vitro Solubility
DMSO: ≥ 100 mg/mL (152.06

mM)
[2][3][4]

In Vivo Solubility

Formulations with DMSO,

PEG300, Tween-80, and saline

yield clear solutions at

concentrations such as ≥ 2.63

mg/mL (4.00 mM).

[2][3]

Stability and Storage Recommendations
To maintain the integrity and activity of HD-Tac7, proper storage is critical.
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Form
Storage
Temperature

Storage Duration Recommendations

Solid Powder -20°C Up to 3 years Keep tightly sealed.

4°C Up to 2 years Keep tightly sealed.

In Solvent (Stock

Solution)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

-20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

Note: It is recommended to allow the product to equilibrate to room temperature for at least 60

minutes before opening the vial to prevent condensation. For optimal results, use freshly

prepared working solutions for experiments.[2]

Experimental Protocols
Preparation of a 10 mM HD-Tac7 Stock Solution in DMSO
This protocol describes the preparation of a concentrated stock solution for in vitro use.

Materials:

HD-Tac7 solid powder

Anhydrous/low-water content Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath
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Procedure:

Equilibrate: Allow the vial of HD-Tac7 powder to reach room temperature before opening.

Weigh: Accurately weigh the desired amount of HD-Tac7 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 6.58 mg of HD-Tac7.

Dissolve: Add the appropriate volume of DMSO. For a 10 mM solution, if you weighed 6.58

mg, add 1 mL of DMSO. Use the following formula for calculations: Volume (L) = (Mass (g) /

Molecular Weight ( g/mol )) / Molarity (mol/L)

Mix: Vortex the solution thoroughly to facilitate dissolution.

Sonicate: If necessary, use an ultrasonic bath to ensure the compound is completely

dissolved.[2][3][4] Visually inspect the solution to confirm the absence of any particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-

protecting tubes. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.[2]

Stock Solution Dilution Table (for 10 mM Stock):

Desired Working
Concentration

Volume of 10 mM
Stock

Volume of Diluent
(e.g., cell culture
media)

Final Volume

1 µM 1 µL 999 µL 1 mL

10 µM 10 µL 990 µL 1 mL

100 µM 100 µL 900 µL 1 mL

Preparation of In Vivo Working Solutions
For animal studies, HD-Tac7 needs to be formulated to ensure solubility and biocompatibility. It

is recommended to prepare these solutions fresh on the day of use.[2]

Formulation Example (for injections):

This formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2][3]
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Materials:

HD-Tac7 stock solution in DMSO (e.g., 26.3 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Calibrated micropipettes and sterile tips

Procedure (to prepare 1 mL of a 2.63 mg/mL working solution):

Start with a clear, pre-made stock solution of HD-Tac7 in DMSO (e.g., 26.3 mg/mL).

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 26.3 mg/mL HD-Tac7 DMSO stock solution to the PEG300 and mix

thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

Mix the final solution until it is homogenous and clear.

Note: The final concentration of DMSO in this formulation is 10%. Depending on the

experimental needs and animal tolerance, the percentage of DMSO may need to be adjusted.

[2]

Visualized Workflows and Pathways
HD-Tac7 Solution Preparation Workflow
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Caption: Workflow for preparing HD-Tac7 stock and in vivo solutions.

HD-Tac7 Mechanism of Action: HDAC Degradation
Pathway
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Caption: HD-Tac7 facilitates HDAC degradation via the ubiquitin-proteasome system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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